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Compound of Interest

Compound Name: Aba-dmnb

Cat. No.: B15622626

Get Quote

DMNB is a volatile organic compound utilized as a detection taggant for explosives.[1] It is

classified as a hazardous substance and requires careful handling and disposal.

Hazard Data
Hazard Classification Description

Physical Hazards
Highly flammable liquid and vapor.[2]

Flammable solid.[3]

Health Hazards
Fatal if swallowed.[3][4] Causes skin and

serious eye irritation.[2] Harmful if inhaled.[2]

Environmental Hazards Toxic to aquatic life.[5]

Personal Protective Equipment (PPE)
Before handling DMNB waste, ensure the following PPE is worn:

Eye Protection: Chemical safety goggles or glasses.

Hand Protection: Protective gloves.

Skin Protection: A lab coat or other protective clothing.
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Respiratory Protection: Use only in a well-ventilated area. A respiratory filter device may be

necessary for brief exposure or low pollution levels.

Disposal Protocol for DMNB
Disposal of DMNB must be conducted in compliance with local, state, and federal regulations.

The following is a general protocol for laboratory settings:

Step 1: Waste Segregation and Collection

Collect all DMNB waste, including unused product and contaminated materials (e.g., pipette

tips, gloves, paper towels), in a designated, properly labeled, and sealed hazardous waste

container.

The container should be made of a material compatible with flammable liquids, such as glass

or an approved plastic container.[2]

Label the container clearly as "Hazardous Waste: 2,3-Dimethyl-2,3-dinitrobutane (DMNB),

Flammable, Toxic".

Step 2: Storage

Store the sealed waste container in a cool, dry, and well-ventilated area designated for

hazardous waste.[2]

The storage area should be away from heat, sparks, open flames, and other ignition

sources.[2][5] No smoking should be permitted in the vicinity.[2]

Ensure the container is stored in a flame-proof area.[2]

Step 3: Arrange for Professional Disposal

DMNB waste must be disposed of through an authorized hazardous or special waste

collection service.[2]

Contact your institution's Environmental Health and Safety (EHS) department or a licensed

chemical waste disposal company to arrange for pickup and disposal.
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Incineration by a licensed facility is a potential disposal method for dangerous waste.[5]

Spill Management:

In case of a spill, immediately remove all ignition sources.[2][5]

Ventilate the area.

Wear appropriate PPE.

For small spills, absorb the material with an inert substance (e.g., vermiculite, sand) and

collect it into a sealed container for disposal.[2]

For larger spills, it may be necessary to wet the material with water before collection.[5]

Clean the spill area thoroughly with soap and water.
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Step 1
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Step 2

Store in a Cool, Ventilated,
Flame-Proof Area

Step 3

Contact EHS or Licensed
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Step 4
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Waste Facility for Incineration
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Caption: DMNB Disposal Workflow in a Laboratory Setting.
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Abscisic Acid (ABA)
Abscisic Acid (ABA) is a plant hormone often used in laboratory research. There is conflicting

information in safety data sheets regarding its hazard classification. Some sources state it is

not a hazardous substance, while others indicate it is very toxic to aquatic life with long-lasting

effects and can cause skin and eye irritation.[6] Given this discrepancy, it is prudent to handle

and dispose of ABA with caution.

Hazard Data
Hazard Classification

Description (Based on more cautious
SDS)

Health Hazards
Causes skin irritation and serious eye irritation.

[6] May cause respiratory irritation.[6]

Environmental Hazards
Very toxic to aquatic life with long-lasting effects.

[6]

Personal Protective Equipment (PPE)
When handling ABA waste, the following PPE is recommended:

Eye/Face Protection: Chemical safety glasses or goggles.

Hand Protection: Protective gloves.

Skin Protection: Lab coat.

Respiratory Protection: In case of dust formation, use a dust mask (e.g., N95 or type P1).

Disposal Protocol for ABA
The primary concern for ABA disposal is its potential environmental toxicity. Therefore, it should

not be disposed of down the drain or in regular trash without proper assessment and treatment.

Step 1: Waste Segregation and Collection

Collect all ABA waste, both solid and liquid, in a clearly labeled, sealed container.
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Solid waste (e.g., unused powder, contaminated wipes) should be swept up carefully,

avoiding dust formation, and placed in a suitable container.[7]

Aqueous solutions of ABA should be collected in a separate, sealed container.

Step 2: Storage

Store the waste container in a cool, dry, and well-ventilated area.

Keep the container tightly closed to prevent accidental release.

Step 3: Arrange for Professional Disposal

Dispose of ABA waste in accordance with all applicable federal, state, and local

environmental regulations.[8]

Contact your institution's EHS department or a licensed chemical waste disposal company

for guidance and to arrange for pickup.

Do not allow the product to enter drains or surface water.[6][7][8]

Spill Management:

In case of a spill, wear appropriate PPE.

Avoid dust formation.[7][8]

Carefully sweep or vacuum up the spilled solid material and place it in a sealed container for

disposal.[8][9]

Flush the spill area with water, but prevent the runoff from entering drains.[8]
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Caption: ABA Disposal Workflow in a Laboratory Setting.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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